Cas no 15734-50-6 (Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI))

• Product Name: Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI)
• CAS No: 15734-50-6
• MF: C₂₁H₃₄O₅
• MW: 366.49166727066
• CID: 98636
• PubChem ID: 21969163
• Update Time: 2025-04-18

Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI)
• 2-hydroxy-1-[(3S,5R,8S,9S,10S,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• 3B,11B,17ALPHA,21-Tetrahydroxy-5B-pregnan-20-one
• 15734-50-6
• DTXSID20620966
• 5beta-Pregnan-3beta,11beta,17,21-tetrol-20-one
• SCHEMBL8168541
• 3β-TETRAHYDROCORTISOL

• Inchi： 1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13+,14+,15+,16+,18-,19+,20+,21+/m1/s1
• InChI Key： AODPIQQILQLWGS-VSQWXHCBSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CC[C@@H]3C[C@H](CC[C@]3(C)[C@H]21)O)O

Computed Properties

• Exact Mass: 366.24062418g/mol
• Monoisotopic Mass: 366.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98Ų

Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI) Security Information

• Hazard Category Code： 23/24/25-36/37/38-40
• Safety Instruction： 22-26-36-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids